2-(Benzo[d][1,3]dioxol-5-yloxy)-1-(4-(6-(4-ethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)propan-1-one

• IUPAC Name: 2-(1,3-benzodioxol-5-yloxy)-1-[4-[6-(4-ethoxyphenyl)pyridazin-3-yl]piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C26H28N4O5/c1-3-32-20-6-4-19(5-7-20)22-9-11-25(28-27-22)29-12-14-30(15-13-29)26(31)18(2)35-21-8-10-23-24(16-21)34-17-33-23/h4-11,16,18H,3,12-15,17H2,1-2H3
• InChI Key: PBHTYZKWZSQVKT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C(C)OC4=CC5=C(C=C4)OCO5
• Molecular Formula: C26H28N4O5
• Molecular Weight: 476.5 g/mol

Description

2-(Benzo[d][1,3]dioxol-5-yloxy)-1-(4-(6-(4-ethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C26H28N4O5 and its molecular weight is 476.533. The purity is usually 95%.
BenchChem offers high-quality 2-(Benzo[d][1,3]dioxol-5-yloxy)-1-(4-(6-(4-ethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)propan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Benzo[d][1,3]dioxol-5-yloxy)-1-(4-(6-(4-ethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)propan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Binding Mechanisms

The compound is part of a class of arylpiperazine derivatives known for their bioactivity against α1A-adrenoceptor. Notably, structural and conformational analyses of related compounds have been conducted using methods like time-dependent density functional theory (TDDFT) calculations and X-ray crystallography. These studies have provided insights into the electronic transitions and binding mechanisms of these compounds, contributing to a more informed drug design process for highly selective antagonists (W. Xu et al., 2016).

Antimicrobial and Anticancer Properties

Research has also been dedicated to exploring the potential antimicrobial and anticancer activities of related heterocyclic compounds. For instance, certain piperazine derivatives have demonstrated variable and modest activity against bacterial and fungal strains. Additionally, heterocyclic compounds have shown notable in vitro anticancer activities against human bone cancer cell lines, highlighting their potential therapeutic applications (N. Patel et al., 2011; G. Lv et al., 2019).